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Compound of Interest

Compound Name: 3-Hydroxy-5-methylpyridine

CAS No.: 42732-49-0

Cat. No.: B123993

Get Quote

AN-HPLC-0305

Introduction
3-Hydroxy-5-methylpyridine, also known as 3-hydroxy-5-picoline, is a heterocyclic organic

compound. Its accurate quantification is essential in various research and development

settings, including pharmaceutical process monitoring and quality control. This application note

details a robust and validated reversed-phase high-performance liquid chromatography (RP-

HPLC) method for the precise quantification of 3-Hydroxy-5-methylpyridine. The method is

designed to be simple, accurate, and reproducible, making it suitable for routine analysis in a

laboratory environment.

Principle
This method utilizes reversed-phase chromatography to separate 3-Hydroxy-5-
methylpyridine from potential impurities. The separation is achieved on a C18 stationary

phase with an isocratic mobile phase consisting of a buffered aqueous solution and an organic

modifier. Detection is performed using a UV detector at a wavelength determined to be the
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absorbance maximum for the analyte. Quantification is based on the external standard method,

where the peak area of the analyte is proportional to its concentration.

Method Validation
The analytical method was validated in accordance with the International Council for

Harmonisation (ICH) guidelines to ensure its suitability for the intended purpose. Validation

parameters included specificity, linearity, range, accuracy, precision (repeatability and

intermediate precision), limit of detection (LOD), and limit of quantification (LOQ).

Experimental Protocols
Equipment and Reagents

Equipment:

High-Performance Liquid Chromatography (HPLC) system with a UV-Vis detector

Analytical balance

pH meter

Sonicator

Volumetric flasks (Class A)

Pipettes (Class A)

Syringe filters (0.45 µm, PTFE or nylon)

Reagents:

3-Hydroxy-5-methylpyridine reference standard (Purity ≥97%)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Ammonium acetate (Analytical grade)
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Formic acid (Analytical grade)

Deionized water (18.2 MΩ·cm)

Chromatographic Conditions
A summary of the HPLC operating parameters is provided in the table below.

Parameter Condition

Column C18, 4.6 x 150 mm, 5 µm

Mobile Phase
20 mM Ammonium acetate in water : Acetonitrile

(85:15, v/v) with 0.1% Formic Acid

Flow Rate 1.0 mL/min

Detection Wavelength 280 nm

Injection Volume 10 µL

Column Temperature 30 °C

Run Time 10 minutes

Preparation of Solutions
Mobile Phase Preparation:

Dissolve 1.54 g of ammonium acetate in 1 L of deionized water.

Adjust the pH to 4.5 with formic acid.

Filter the buffer through a 0.45 µm membrane filter.

Prepare the mobile phase by mixing 850 mL of the ammonium acetate buffer with 150 mL

of acetonitrile.

Add 1 mL of formic acid to the final mobile phase mixture.

Degas the mobile phase by sonication for 15 minutes.
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Standard Stock Solution (1000 µg/mL):

Accurately weigh approximately 25 mg of 3-Hydroxy-5-methylpyridine reference

standard.

Transfer it to a 25 mL volumetric flask.

Dissolve and dilute to volume with the mobile phase.

Calibration Standards:

Prepare a series of calibration standards by serially diluting the standard stock solution

with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL (e.g.,

1, 5, 10, 25, 50, 100 µg/mL).

Sample Preparation:

Accurately weigh a quantity of the sample containing approximately 10 mg of 3-Hydroxy-
5-methylpyridine.

Transfer it to a 100 mL volumetric flask.

Add approximately 70 mL of the mobile phase and sonicate for 10 minutes to dissolve.

Dilute to volume with the mobile phase and mix well.

Filter the solution through a 0.45 µm syringe filter into an HPLC vial before injection.

System Suitability
Before sample analysis, perform a system suitability test by injecting the 10 µg/mL standard

solution five times. The system is deemed suitable for use if the acceptance criteria are met.
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Parameter Acceptance Criteria

Tailing Factor (T) ≤ 2.0

Theoretical Plates (N) > 2000

% RSD of Peak Area ≤ 2.0%

Data Analysis and Calculations
Construct a calibration curve by plotting the peak area of the 3-Hydroxy-5-methylpyridine
standards against their corresponding concentrations. Perform a linear regression analysis to

obtain the equation of the line (y = mx + c) and the coefficient of determination (r²).

The concentration of 3-Hydroxy-5-methylpyridine in the sample is calculated using the

following formula:

Concentration (µg/mL) = (Peak Area of Sample - y-intercept) / slope

Quantitative Data Summary
The following tables summarize the quantitative data obtained during method validation.

Table 1: Linearity Data
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Concentration (µg/mL) Mean Peak Area (n=3) % RSD

1 12540 1.8

5 63250 1.2

10 127800 0.9

25 319500 0.5

50 641200 0.3

100 1285000 0.2

Linearity Results

Regression Equation y = 12830x + 180

Correlation Coefficient (r²) 0.9998

Table 2: Accuracy (Spike and Recovery)

Spiked Level
Amount
Spiked (µg/mL)

Amount
Recovered
(µg/mL)

% Recovery % RSD (n=3)

80% 8.0 7.9 98.8 1.1

100% 10.0 10.1 101.0 0.8

120% 12.0 11.9 99.2 1.3

Table 3: Precision

Precision Type
Concentration
(µg/mL)

Mean Peak Area % RSD (n=6)

Repeatability 10 127950 0.7

Intermediate Precision 10 128100 1.2
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Table 4: LOD and LOQ

Parameter Value (µg/mL)

LOD 0.3

LOQ 1.0

Visualizations
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Caption: Experimental workflow for HPLC quantification.
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Caption: Key parameters for analytical method validation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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